2-(2-Chloro-6-fluorophenyl)-1-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C15H12ClF4N3O2/c16-10-2-1-3-11(17)9(10)6-12(24)23-5-4-8(7-23)13-21-14(25-22-13)15(18,19)20/h1-3,8H,4-7H2
• InChI Key: LCYBXRVOLCWKNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C(F)(F)F)C(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C15H12ClF4N3O2
• Molecular Weight: 377.72 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-1-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H12ClF4N3O2 and its molecular weight is 377.72. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Chloro-6-fluorophenyl)-1-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Chloro-6-fluorophenyl)-1-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The process development of Voriconazole, a broad-spectrum triazole antifungal agent, involves the synthesis of complex organic compounds, demonstrating the significance of advanced synthetic methods in drug development (Butters et al., 2001).
• Microwave-assisted fluorination of 2-acylpyrroles has been explored to synthesize fluorohymenidin, showcasing the role of fluorination in modifying organic compounds for potential biological applications (Troegel & Lindel, 2012).

Catalytic Behavior and Reactivity

• The synthesis and characterization of iron and cobalt dichloride bearing 2-quinoxalinyl-6-iminopyridines demonstrate the utility of metal complexes in catalyzing reactions for the synthesis of new compounds, potentially leading to new materials or drugs (Sun et al., 2007).

Molecular Structure Analysis

• Studies on hydrogen-bonding patterns in enaminones reveal insights into molecular interactions and stability, important for designing molecules with desired properties (Balderson et al., 2007).

Antimicrobial and Antitumor Activity

• The synthesis of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone and its evaluation for antimicrobial activity highlight the potential of novel compounds in addressing resistance to existing antimicrobials (Salimon et al., 2011).
• Novel 1,2,4-oxadiazoles and trifluoromethylpyridines related to natural products have been synthesized and investigated for their antitumor activity, indicating the importance of structural diversity in discovering new therapeutic agents (Maftei et al., 2016).

Optical and Electrical Properties

• The synthesis of dimethyl 1-(trifluoromethyl)-3H-pyrrolizine-2,3-dicarboxylate using phosphorus compounds illustrates the development of materials with potential applications in electronics and photonics (Kalantari et al., 2006).